BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 2-Methyl-4-
(4-methylphenoxy)aniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Methyl-4-(4-
Compound Name:
methylphenoxy)aniline

cat. No.: B3171887

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 2-Methyl-4-(4-methylphenoxy)aniline. Given the limited specific data available for
this compound, the following guidelines are based on information for structurally similar
aromatic amines and aniline derivatives. These protocols should be implemented with the
understanding that they represent best practices for a chemical of this class, which is
anticipated to be hazardous.

Hazard Identification and Chemical Properties

2-Methyl-4-(4-methylphenoxy)aniline is an aromatic amine. Compounds in this class are
often toxic and require careful handling. While specific toxicity data for this compound is not
readily available, data for analogous compounds suggests potential for acute oral toxicity, skin
and eye irritation, and the risk of methemoglobinemia, a condition that reduces the oxygen-
carrying capacity of the blood.[1][2] Symptoms of methemoglobinemia can be delayed and
include headache, dizziness, cyanosis (bluish skin), and fatigue.[1][3]

Table 1: Chemical and Physical Properties of Structurally Similar Compounds
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4-(p- . 2,4,6-
Property . Aniline . .

Tolyloxy)aniline Trimethylaniline
Molecular Formula C13H13NO C6H7N C9H13N
Molecular Weight 199.25 g/mol [4] 93.13 g/mol 135.21 g/mol

N Colorless to brown Rose-coloured
Appearance Not specified o o
liquid[1] liquid[2]

Boiling Point Not specified 184 °C Not specified
Flash Point Not specified 70 °C[1] Not specified
Specific Gravity Not specified Not specified 0.963[2]

GHS Hazard Classification (Anticipated)

Based on data for similar compounds, 2-Methyl-4-(4-methylphenoxy)aniline should be

handled as a hazardous substance. The anticipated GHS classification is summarized below.

Table 2: Anticipated GHS Hazard Classification

Hazard Class

Hazard Statement

Acute Toxicity, Oral

Harmful if swallowed[4][5]

Skin Corrosion/Irritation

Causes skin irritation[4][5]

Serious Eye Damage/Eye lIrritation

Causes serious eye irritation[4][5]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation[5]

Experimental Protocols

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Methyl-4-(4-methylphenoxy)aniline.

o Eye Protection: Chemical safety goggles or a face shield are required.[3]
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» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected before use and removed using the proper technique to avoid skin contact.

[3]

o Skin and Body Protection: A lab coat or chemical-resistant apron is required. Ensure that
skin is not exposed.

o Respiratory Protection: All handling of this compound should be done in a certified chemical
fume hood to avoid inhalation of vapors or aerosols. If a fume hood is not available, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

[6]

Safe Handling Procedures

» Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.
Eyewash stations and safety showers must be readily accessible.[6]

» General Hygiene: Avoid all personal contact, including inhalation.[2] Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling, before breaks, and at the
end of the workday.[3][5] Immediately change any contaminated clothing.

o Dispensing: When dispensing, avoid generating dust or aerosols. Use appropriate tools and
techniques to minimize exposure.

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection.[3] Contain the spill using an inert absorbent material.[7] Collect the absorbed
material into a sealed, labeled container for proper disposal.[3][8] Do not allow the chemical
to enter drains.[3]

Storage Protocols

» Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible
substances.[1][3]

o Containers: Keep containers tightly closed and properly labeled.[3] Containers that have
been opened must be carefully resealed and kept upright to prevent leakage.[3]
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e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, and
acid anhydrides.[2][3][6]

e Security: Store in a locked cabinet or a secure area accessible only to authorized personnel.

First Aid Measures

Immediate medical attention is required for any exposure.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[5][7]

« Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate medical attention.[5][7]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3][5][7]

Diagrams
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Workflow for Safe Handling and Storage of 2-Methyl-4-(4-methylphenoxy)aniline

Preparation

Assess Risks & Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit)

Hanglin
\ 4 Y

N ~~~~.__Emergency Procedures

Post-Handling Storage & Disposé

Store in Cool, Dry, Ventilated Area Exposure

Dispose of Waste in Labeled Container Administer First Aid & Seek Medical Attention

Evacuate & Contain Spill

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of aromatic amines.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal safety data sheet (SDS). Always consult the specific SDS for any chemical before
use and follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenoxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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